Cas no 91624-89-4 (2-(Difluoromethyl)-1,3-difluorobenzene)

• Product Name: 2-(Difluoromethyl)-1,3-difluorobenzene
• CAS No: 91624-89-4
• MF: C₇H₄F₄
• MW: 164.100275993347
• MDL: MFCD14698572
• CID: 1072522
• PubChem ID: 46311704
• Update Time: 2025-08-05

2-(Difluoromethyl)-1,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-1,3-difluorobenzene
• SY265699
• MFCD14698572
• FT-0682932
• alpha,alpha,2,6-Tetrafluorotoluene, 1,3-Difluoro-2-(difluoromethyl)benzene
• SCHEMBL18894118
• AKOS005259383
• 2-(Difluoromethyl)-1,3-difluorobenzene, stabilized over potassium carbonate
• 2-(Difluoromethyl)1,3-difluorobenzene
• DTXSID80673317
• 91624-89-4
• 2,6-Difluorobenzal fluoride
• CIQBXJXLFJDXHE-UHFFFAOYSA-N
• MS-20601
• STL557152
• Benzene, 2-(difluoromethyl)-1,3-difluoro-
• BBL103342

• MDL： MFCD14698572
• Inchi： 1S/C7H4F4/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,7H
• InChI Key： CIQBXJXLFJDXHE-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(F)F)F

Computed Properties

• Exact Mass: 164.02491278g/mol
• Monoisotopic Mass: 164.02491278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

2-(Difluoromethyl)-1,3-difluorobenzene Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(Difluoromethyl)-1,3-difluorobenzene

2-(Difluoromethyl)-1,3-difluorobenzene: A Comprehensive Overview

The compound 2-(Difluoromethyl)-1,3-difluorobenzene, identified by the CAS number CAS No. 91624-89-4, is a fluorinated aromatic compound with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and environmental chemistry. The structure of this compound consists of a benzene ring substituted with two fluorine atoms at the 1 and 3 positions and a difluoromethyl group at the 2 position. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical systems.

Recent studies have highlighted the importance of fluorinated compounds like 2-(Difluoromethyl)-1,3-difluorobenzene in the development of novel materials with tailored functionalities. For instance, researchers have explored the use of this compound as a building block for constructing fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers find applications in high-performance electronics and aerospace industries, where resistance to extreme conditions is crucial.

In the pharmaceutical sector, the unique electronic properties of 2-(Difluoromethyl)-1,3-difluorobenzene have been leveraged to design drug candidates with improved bioavailability and efficacy. Fluorinated aromatic compounds are known to exhibit favorable pharmacokinetic profiles due to their ability to modulate lipophilicity and metabolic stability. Recent advancements in medicinal chemistry have demonstrated that incorporating this compound into drug designs can lead to molecules with potent therapeutic effects against various diseases.

The synthesis of 2-(Difluoromethyl)-1,3-difluorobenzene involves a multi-step process that typically begins with the fluorination of benzene derivatives. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for industrial applications. Additionally, the physical properties of this compound, such as its melting point and solubility, have been extensively characterized to facilitate its integration into diverse chemical systems.

In environmental chemistry, the stability and persistence of fluorinated compounds like 2-(Difluoromethyl)-1,3-difluorobenzene have raised concerns about their potential impact on ecosystems. However, recent studies suggest that under certain environmental conditions, these compounds can undergo degradation pathways that reduce their environmental footprint. Understanding these degradation mechanisms is critical for developing sustainable practices in industries that utilize fluorinated aromatic compounds.

The versatility of 2-(Difluoromethyl)-1,3-difluorobenzene extends to its role as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations makes it an invaluable tool in organic synthesis. For example, it can serve as a precursor for constructing heterocyclic compounds or for introducing fluorine functionalities into existing molecular frameworks.

In conclusion, 2-(Difluoromethyl)-1,3-difluorobenzene, CAS No. 91624-89-4 represents a significant advancement in the field of fluorinated aromatic chemistry. Its unique properties and diverse applications continue to drive innovative research across multiple disciplines. As our understanding of this compound deepens, it is expected to play an even more pivotal role in shaping future technologies and therapeutic solutions.